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Compound of Interest

Compound Name: Bromocresol Green

Cat. No.: B025135 Get Quote

An In-depth Technical Guide to Bromocresol
Green
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, synthesis,

and key applications of Bromocresol Green (BCG), a vital triphenylmethane dye in various

scientific domains.

Core Chemical Identity and Structure
Bromocresol green is a member of the sulfonephthalein class of dyes and is widely

recognized for its utility as a pH indicator.[1] Its chemical structure is characterized by a central

carbon atom bonded to three aromatic rings. Two of these are substituted with bromine atoms,

methyl groups, and hydroxyl groups, while the third is part of a sultone ring structure.

The IUPAC name for bromocresol green is 2,6-dibromo-4-[3-(3,5-dibromo-4-hydroxy-2-

methylphenyl)-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]-3-methylphenol.[2][3] The molecule's

complexity gives rise to its significant properties, particularly its pH-dependent color change.

Physicochemical Properties
A summary of the key quantitative data for bromocresol green is presented in the table below,

facilitating easy reference and comparison.
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Property Value Reference

Chemical Formula C₂₁H₁₄Br₄O₅S [1][4]

Molecular Weight 698.01 g/mol [1][2][4]

CAS Number 76-60-8 [1][2][4]

Appearance Beige to yellow-brown powder [1][4]

Melting Point 225 °C (decomposes) [4]

pKa 4.7 - 4.9 [1][3][5]

pH Transition Range 3.8 (Yellow) to 5.4 (Blue) [3][4]

UV-Visible (λmax) 423 nm, 444 nm, 617 nm [4]

Solubility

Soluble in ethanol, diethyl

ether, benzene. Sparingly

soluble in water.

[3][6]

Synthesis of Bromocresol Green
The synthesis of bromocresol green is typically achieved through the bromination of m-

cresolsulfonphthalein (cresol purple).[1][7]

Experimental Protocol: Synthesis of Bromocresol Green

Dissolution of Reactants:

Dissolve 2 kg of m-cresol purple in 2.5 liters of glacial acetic acid.

Separately, prepare a solution of 1.5 kg of bromine in 1.25 liters of glacial acetic acid.[7][8]

Bromination Reaction:

Slowly add the bromine-glacial acetic acid solution to the m-cresol purple solution. The

temperature of the reaction mixture should be maintained below 80°C.[7][8]

Reaction Completion and Precipitation:
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After the addition is complete, continue stirring the mixture and maintain the temperature

between 80-90°C for 24 hours to ensure the reaction goes to completion.[7][8]

Isolation and Purification of Crude Product:

Cool the reaction mixture to allow for the precipitation of the crude bromocresol green.

Filter the precipitate and wash it twice with glacial acetic acid.

Air-dry or drain the precipitate and then dry it at 50-60°C to obtain the crude product.[7][8]

Recrystallization:

Recrystallize the crude bromocresol green from benzene or glacial acetic acid to yield

the pure compound, which appears as white crystals with a melting point of 218-219°C.[6]

[7][8]

Mechanism of Action as a pH Indicator
The utility of bromocresol green as a pH indicator stems from its ability to exist in different

tautomeric forms with distinct colors at different pH values. In an aqueous solution, it

undergoes ionization. Below a pH of 3.8, it is in its monoanionic form, which appears yellow. As

the pH increases above 5.4, it deprotonates further to give the dianionic form, which is blue and

stabilized by resonance.[1][3][4] The acid dissociation constant (pKa) for this reaction is

approximately 4.8.[1] The two forms have an isosbestic point in their UV-Visible spectrum

around 515 nm, indicating a direct interconversion between the two forms.[1][9]

Acidic Form (Yellow)
pH < 3.8

Basic Form (Blue)
pH > 5.4

+ OH⁻

+ H⁺

Click to download full resolution via product page

Caption: pH-dependent equilibrium of Bromocresol Green.

Key Experimental Applications and Protocols
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Bromocresol green is a versatile dye with numerous applications in research and clinical

diagnostics.

5.1. Serum Albumin Determination (BCG Assay)

One of the primary uses of bromocresol green is in the colorimetric determination of serum

albumin concentration.[4][9] At a slightly acidic pH, albumin binds to bromocresol green,

causing a color change from yellow-green to green-blue.[3][10] The intensity of the blue-green

color, measured spectrophotometrically at approximately 628 nm, is proportional to the albumin

concentration.[9][11]

Experimental Protocol: Preparation of BCG Indicator Solution for Titration

Weighing: Accurately weigh 0.1 g of bromocresol green powder.

Dissolving: Transfer the powder to a beaker and add 2.9 ml of 0.02 N sodium hydroxide

solution.

Mixing: Gently warm the mixture on a hot plate and stir until the powder is completely

dissolved.

Dilution: Quantitatively transfer the solution to a 250 ml volumetric flask.

Final Volume: Add distilled water to the flask to bring the final volume to the 250 ml mark and

mix thoroughly.

5.2. Thin-Layer Chromatography (TLC)

Bromocresol green is used as a visualization agent in TLC for detecting acidic compounds.[1]

[4][9] An ethanol solution (0.04 wt%) of bromocresol green can be sprayed onto the TLC

plate. Acidic compounds with a pKa below 5.0 will appear as yellow spots on a blue

background.[1]

5.3. DNA Agarose Gel Electrophoresis

In DNA agarose gel electrophoresis, bromocresol green serves as a tracking dye.[3][4][12] Its

migration through the gel allows for the monitoring of the electrophoresis progress.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://www.chemodex.com/products/bromocresol-green/
https://www.macschem.us/biological-stains/bromocresol-green-76-60-8/
https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://www.macsenlab.com/speciality-dyes-biological-stains/bromocresol-green-76-60-8/
https://www.priyamstudycentre.com/2024/03/bromocresol-green-ph-indicator.html
https://www.macschem.us/biological-stains/bromocresol-green-76-60-8/
https://www.mpbio.com/au/bromocresol-green-5-g
https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bromocresol_green
https://www.chemodex.com/products/bromocresol-green/
https://www.macschem.us/biological-stains/bromocresol-green-76-60-8/
https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bromocresol_green
https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://www.macsenlab.com/speciality-dyes-biological-stains/bromocresol-green-76-60-8/
https://www.chemodex.com/products/bromocresol-green/
https://www.pharmaffiliates.com/en/76-60-8-bromocresol-green-indicator-dye-content-95percent-pa270025334.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The workflow for utilizing Bromocresol Green in these applications follows a logical

progression from solution preparation to data analysis.

Preparation

Application

Analysis

Prepare BCG Solution

Acid-Base Titration TLC Plate Staining Serum Albumin Assay

Visual Endpoint 
(Color Change)

Spectrophotometry 
(Absorbance at 628 nm)

Click to download full resolution via product page

Caption: General workflow for Bromocresol Green applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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